Cas no 59877-58-6 (Phenol, 4-[2-(propylamino)propyl]-)

• Product Name: Phenol, 4-[2-(propylamino)propyl]-
• CAS No: 59877-58-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 335297
• PubChem ID: 17766406
• Update Time: 2025-04-19

Phenol, 4-[2-(propylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-(propylamino)propyl]-
• 4-[2-(propylamino)propyl]phenol
• SCHEMBL10662965
• 59877-58-6
• DTXSID40590894
• AKOS017531163

• Inchi： 1S/C12H19NO/c1-3-8-13-10(2)9-11-4-6-12(14)7-5-11/h4-7,10,13-14H,3,8-9H2,1-2H3
• InChI Key： LLHPBBVOIVFELJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC(C)NCCC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives